Cas no 1415819-78-1 (3-(3-Methylphenyl)pyridine-2-carbonitrile)

• Product Name: 3-(3-Methylphenyl)pyridine-2-carbonitrile
• CAS No: 1415819-78-1
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 4595510
• Update Time: 2025-07-18

3-(3-Methylphenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylphenyl)pyridine-2-carbonitrile
• 3-(m-Tolyl)picolinonitrile

• Inchi： 1S/C13H10N2/c1-10-4-2-5-11(8-10)12-6-3-7-15-13(12)9-14/h2-8H,1H3
• InChI Key： HRDGWFWKEXSJEW-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1C1=CC=CC(C)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(3-Methylphenyl)pyridine-2-carbonitrile

Introduction to 3-(3-Methylphenyl)pyridine-2-carbonitrile (CAS No. 1415819-78-1)

3-(3-Methylphenyl)pyridine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1415819-78-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of 3-(3-Methylphenyl)pyridine-2-carbonitrile consists of a pyridine ring substituted with a methylphenyl group at the 3-position and a nitrile group at the 2-position, making it a versatile scaffold for further chemical modifications and functionalization.

The synthesis of 3-(3-Methylphenyl)pyridine-2-carbonitrile involves multi-step organic transformations, typically starting from commercially available precursors such as 3-methylbenzaldehyde and 2-cyanopyridine. The introduction of the nitrile group at the 2-position of the pyridine ring enhances the compound's reactivity, allowing for further derivatization into more complex molecules. This flexibility has made it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, 3-(3-Methylphenyl)pyridine-2-carbonitrile has been explored for its potential in several therapeutic areas. One of the most promising applications is in the development of small-molecule inhibitors targeting neurological disorders. The pyridine core is a common feature in many drugs used to treat conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The presence of the methylphenyl group at the 3-position introduces hydrophobic interactions with biological targets, while the nitrile group can participate in hydrogen bonding or coordinate with metal ions, influencing the compound's binding affinity and selectivity.

Recent studies have highlighted the compound's role in modulating enzyme activity. For instance, derivatives of 3-(3-Methylphenyl)pyridine-2-carbonitrile have been investigated for their ability to inhibit acetylcholinesterase (AChE), an enzyme crucial for cognitive function. The structural features of this compound allow it to mimic natural substrates or bind to allosteric sites on AChE, thereby reducing acetylcholine degradation and potentially improving cognitive performance. Preliminary in vitro studies have demonstrated promising results, suggesting that further exploration could lead to novel therapeutics for cognitive impairments.

The pharmacokinetic properties of 3-(3-Methylphenyl)pyridine-2-carbonitrile are also subjects of interest. The nitrile group can influence metabolic pathways, affecting both absorption and excretion rates. Additionally, the lipophilicity imparted by the methylphenyl moiety can enhance blood-brain barrier penetration, a critical factor for drugs targeting central nervous system disorders. Understanding these properties is essential for optimizing drug delivery systems and maximizing therapeutic efficacy.

From a synthetic chemistry perspective, 3-(3-Methylphenyl)pyridine-2-carbonitrile serves as a building block for more complex heterocyclic systems. Its reactivity allows for facile functionalization at multiple positions, enabling chemists to design molecules with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring, expanding the chemical space available for drug discovery.

The compound's role in medicinal chemistry extends beyond inhibition studies. It has been explored as a precursor for developing novel antimicrobial agents. The combination of aromatic rings and heterocyclic structures often confers antimicrobial properties on small molecules. Researchers have synthesized analogs of 3-(3-Methylphenyl)pyridine-2-carbonitrile and evaluated their efficacy against various bacterial strains. Some derivatives have shown promising activity against multidrug-resistant pathogens, underscoring the importance of this scaffold in combating infectious diseases.

In conclusion, 3-(3-Methylphenyl)pyridine-2-carbonitrile (CAS No. 1415819-78-1) represents a significant compound in pharmaceutical research due to its versatile structure and potential applications across multiple therapeutic areas. Its role as an intermediate in drug synthesis, along with its demonstrated biological activities, positions it as a valuable asset in medicinal chemistry programs aimed at developing new treatments for neurological disorders, metabolic diseases, and infections. Continued research into this compound and its derivatives is likely to yield further insights into its therapeutic potential and mechanisms of action.